Cas no 1804852-13-8 (3-Chloro-5-cyano-6-(difluoromethyl)-2-iodopyridine)

• Product Name: 3-Chloro-5-cyano-6-(difluoromethyl)-2-iodopyridine
• CAS No: 1804852-13-8
• MF: C₇H₂ClF₂IN₂
• MW: 314.458459377289
• CID: 4809104
• Update Time: 2025-05-24

3-Chloro-5-cyano-6-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-cyano-6-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H2ClF2IN2/c8-4-1-3(2-12)5(6(9)10)13-7(4)11/h1,6H
• InChI Key： OYENRYZRKKWWAQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C#N)C(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-5-cyano-6-(difluoromethyl)-2-iodopyridine

3-Chloro-5-cyano-6-(difluoromethyl)-2-iodopyridine: A Comprehensive Overview

The compound 3-Chloro-5-cyano-6-(difluoromethyl)-2-iodopyridine (CAS No. 1804852-13-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridines, which are aromatic heterocycles with a nitrogen atom in the ring structure. The presence of multiple functional groups, including chlorine, cyano, difluoromethyl, and iodine substituents, makes it a versatile molecule with unique chemical properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and materials science. The cyano group in this compound is known for its electron-withdrawing properties, which can influence the electronic characteristics of the molecule, making it suitable for applications in organic electronics. Similarly, the difluoromethyl group introduces fluorine atoms, which are known for their ability to enhance stability and bioavailability in pharmaceutical compounds.

The iodine substituent at the 2-position of the pyridine ring adds another layer of complexity to this molecule. Iodine is a heavy atom that can significantly alter the electronic environment of the molecule, potentially influencing its reactivity and selectivity in various chemical reactions. This makes 3-Chloro-5-cyano-6-(difluoromethyl)-2-iodopyridine an interesting candidate for exploring novel synthetic pathways and catalytic processes.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The introduction of substituents on the pyridine ring typically involves nucleophilic aromatic substitution or electrophilic substitution methods. The presence of multiple functional groups requires careful planning to ensure selective substitution at desired positions. Recent advancements in catalytic methods and transition metal-mediated reactions have made it possible to synthesize such complex molecules with high precision.

One of the most promising applications of this compound lies in its potential use as a building block for advanced materials. Pyridine derivatives are widely used in the synthesis of coordination polymers, metal-organic frameworks (MOFs), and other porous materials. The combination of electron-withdrawing groups like cyano and difluoromethyl with electron-donating groups like chlorine and iodine can create a highly tunable platform for designing materials with specific electronic and structural properties.

Moreover, 3-Chloro-5-cyano-6-(difluoromethyl)-2-iodopyridine has shown potential in medicinal chemistry due to its unique pharmacokinetic profile. The presence of halogen atoms (chlorine and iodine) can enhance membrane permeability, while the cyano group may contribute to hydrogen bonding interactions with biological targets. Recent studies have explored its role as a lead compound in anti-cancer drug development, where its ability to inhibit specific enzymes or receptors has been investigated.

In conclusion, 3-Chloro-5-cyano-6-(difluoromethyl)-2-iodopyridine (CAS No. 1804852-13-8) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique combination of functional groups makes it an ideal candidate for exploring novel synthetic strategies and developing advanced materials with tailored properties. As research continues to uncover its full potential, this compound is expected to play a significant role in driving innovation across various scientific disciplines.